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Compound of Interest

Compound Name: (S,S)-Chiraphite

Cat. No.: B3178870

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of the chiral diphosphite
ligand (S,S)-Chiraphite in enantioselective catalysis. The content is structured to offer both a
practical guide for experimental work and a summary of its catalytic performance.

Overview of (S,S)-Chiraphite

(S,S)-Chiraphite is a C2-symmetric chiral diphosphite ligand derived from (S,S)-2,3-butanediol.
Its chiral backbone plays a crucial role in creating a stereochemically defined environment
around a metal center, enabling high levels of enantioselectivity in various catalytic
transformations. While diphosphite ligands are known for their application in asymmetric
hydrogenation and hydroformylation, (S,S)-Chiraphite has found a particularly impactful
application in palladium-catalyzed cross-coupling reactions.

Note on Synthesis: A detailed, step-by-step experimental protocol for the synthesis of (S,S)-
Chiraphite from (S,S)-2,3-butanediol and the corresponding chlorophosphite was not explicitly
found in the reviewed literature. However, the synthesis of the chiral diol precursor, (2S,3S)-
dihydroxy-1,4-diphenylbutane, from (S,S)-1,2,3,4-diepoxybutane has been documented. The
general synthesis of diphosphite ligands involves the reaction of a chiral diol with a
phosphorochloridite.

Application in Atroposelective Negishi Coupling
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A significant and well-documented application of (S,S)-Chiraphite's enantiomer, (R,R)-

Chiraphite, is in the atroposelective Negishi cross-coupling reaction for the large-scale
synthesis of the KRAS G12C inhibitor, divarasib (GDC-6036). This reaction demonstrates the
ligand's ability to control axial chirality with high precision.
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Experimental Protocol: Atroposelective Negishi
Coupling (Model Reaction)

This protocol is based on the principles of the synthesis of divarasib.

Materials:

(R,R)-Chiraphite

Anhydrous toluene

Palladium(ll) cinnamyl chloride dimer ([Pd(cin)Cl]2)

Aryl halide (e.qg., functionalized quinazoline)

Organozinc reagent (e.g., functionalized aminopyridine zinc reagent)

Inert atmosphere glovebox or Schlenk line
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» Standard glassware for anhydrous reactions
Procedure:

o Catalyst Pre-formation: In a glovebox, to a dried reaction vial, add [Pd(cin)CI]2 (0.5 mol%)
and (R,R)-Chiraphite (1.0 mol%). Add anhydrous toluene and stir the mixture at room
temperature for 30 minutes to form the active catalyst complex.

e Reaction Setup: In a separate dried reaction flask under an inert atmosphere, dissolve the
aryl halide (1.0 equiv) in anhydrous toluene.

» Addition of Organozinc Reagent: To the solution of the aryl halide, add the organozinc
reagent (1.2 equiv) at room temperature.

e Initiation of Catalysis: Add the pre-formed catalyst solution to the reaction mixture.

o Reaction Conditions: Heat the reaction mixture to 50 °C and stir for 12-24 hours, monitoring
the reaction progress by a suitable analytical technique (e.g., HPLC or LC-MS).

o Work-up: Upon completion, cool the reaction mixture to room temperature. Quench the
reaction with a saturated aqueous solution of ammonium chloride. Extract the agueous layer
with an organic solvent (e.g., ethyl acetate). Combine the organic layers, dry over anhydrous
sodium sulfate, filter, and concentrate under reduced pressure.

 Purification: The crude product can be purified by column chromatography on silica gel to
afford the atropisomeric product. The enantiomeric excess can be determined by chiral
HPLC analysis.

Workflow Diagram

Caption: Workflow for the (R,R)-Chiraphite catalyzed atroposelective Negishi coupling.

Application in Asymmetric Hydrogenation and
Hydroformylation: An Overview

Asymmetric hydrogenation and hydroformylation are powerful tools for the synthesis of chiral
molecules. Diphosphite ligands are a well-established class of ligands for rhodium-catalyzed
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versions of these reactions, often providing high levels of enantioselectivity and regioselectivity.

[1](21(3]

While (S,S)-Chiraphite belongs to this promising class of ligands, a comprehensive review of
the scientific literature did not yield specific, detailed experimental protocols or extensive
quantitative data for its application in these transformations. The existing literature tends to
focus on other structurally related diphosphite ligands.

Researchers interested in exploring the potential of (S,S)-Chiraphite in asymmetric
hydrogenation and hydroformylation can use the general protocols for related diphosphite
ligands as a starting point for optimization. Key parameters to screen include:

Catalyst Precursor: [Rh(COD)2]BF4, Rh(acac)(CO)2

Solvent: Toluene, Dichloromethane, Ethyl Acetate

Temperature: Room temperature to 100 °C

Pressure (H2 or Syngas): 1 to 50 bar

Substrate to Catalyst Ratio: 100:1 to 1000:1

Conceptual Diagram of Enantioselective Catalysis

Caption: General principle of enantioselective catalysis using a chiral ligand.

Conclusion

(S,S)-Chiraphite and its enantiomer have demonstrated significant utility in highly selective
catalytic transformations, most notably in the atroposelective Negishi cross-coupling for the
synthesis of complex pharmaceutical intermediates. While its application in other areas such as
asymmetric hydrogenation and hydroformylation is theoretically plausible due to its structural
class, further research and publication of specific protocols are needed to fully evaluate its
potential in these reactions. The provided protocols and data serve as a valuable resource for
researchers in the field of asymmetric catalysis and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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